Cas no 946306-43-0 (N-cyclopropyl-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide)

• Product Name: N-cyclopropyl-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide
• CAS No: 946306-43-0
• MF: C₂₀H₂₀N₂O₃S
• MW: 368.449403762817
• CID: 6117744
• PubChem ID: 16935615
• Update Time: 2025-06-14

N-cyclopropyl-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide
• 1H-Indole-1-acetamide, N-cyclopropyl-3-[(4-methylphenyl)sulfonyl]-
• 946306-43-0
• AKOS024646746
• N-cyclopropyl-2-(3-tosyl-1H-indol-1-yl)acetamide
• N-cyclopropyl-2-[3-(4-methylphenyl)sulfonylindol-1-yl]acetamide
• N-cyclopropyl-2-[3-(4-methylbenzenesulfonyl)-1H-indol-1-yl]acetamide
• F2407-0352

• Inchi： 1S/C20H20N2O3S/c1-14-6-10-16(11-7-14)26(24,25)19-12-22(13-20(23)21-15-8-9-15)18-5-3-2-4-17(18)19/h2-7,10-12,15H,8-9,13H2,1H3,(H,21,23)
• InChI Key： VXURDVBXBADIHG-UHFFFAOYSA-N
• SMILES： N1(CC(NC2CC2)=O)C2=C(C=CC=C2)C(S(C2=CC=C(C)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 368.11946368g/mol
• Monoisotopic Mass: 368.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 660.7±48.0 °C(Predicted)
• pka: 15.27±0.20(Predicted)

Additional information on N-cyclopropyl-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide

Research Brief on N-cyclopropyl-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide (CAS: 946306-43-0)

N-cyclopropyl-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide (CAS: 946306-43-0) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This indole-based derivative features a cyclopropylacetamide moiety and a tosyl (p-toluenesulfonyl) group, which contribute to its unique pharmacological properties. Recent studies have explored its role as a modulator of various biological targets, particularly in the context of inflammatory and oncological pathways.

The compound's molecular structure suggests potential interactions with enzymes and receptors involved in cell signaling. Specifically, its indole core is structurally analogous to several known bioactive molecules, making it a promising candidate for further investigation. Recent in vitro studies have demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), at micromolar concentrations. These findings position it as a potential lead compound for the development of novel anti-inflammatory agents.

In the context of oncology, preliminary research has indicated that N-cyclopropyl-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide may exhibit selective cytotoxicity against certain cancer cell lines. Mechanistic studies suggest that this activity could be linked to the compound's ability to induce apoptosis via the mitochondrial pathway. However, further in vivo validation is required to confirm these observations and elucidate the precise molecular targets involved.

From a synthetic chemistry perspective, the compound's preparation typically involves multi-step organic transformations, including sulfonylation of the indole nitrogen, followed by N-alkylation with cyclopropylacetamide derivatives. Recent advancements in catalytic methods have improved the yield and purity of this compound, facilitating its broader use in biological assays. Researchers have also explored structural modifications to optimize its pharmacokinetic properties, such as solubility and metabolic stability.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Key areas for future research include comprehensive toxicity profiling, detailed mechanistic studies, and the development of more potent analogs. The compound's unique chemical scaffold, however, continues to make it a valuable tool for understanding structure-activity relationships in medicinal chemistry.

In summary, N-cyclopropyl-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide represents an intriguing case study in the intersection of synthetic chemistry and biological activity. Its dual potential in inflammation and oncology research underscores the importance of continued investigation into its properties and applications. As research progresses, this compound may serve as a foundation for the development of novel therapeutic agents addressing unmet medical needs.